Cas no 2206682-06-4 (tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate
• CAS No: 2206682-06-4
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 6592960
• PubChem ID: 162405279
• Update Time: 2025-05-20

tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate
• EN300-1888406
• 2206682-06-4

• Inchi： 1S/C13H16BrNO2/c1-5-9-6-7-10(14)8-11(9)15-12(16)17-13(2,3)4/h5-8H,1H2,2-4H3,(H,15,16)
• InChI Key： ZIVXUJQEYWVXEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate

tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate, also known by its CAS registry number CAS No. 2206682-06-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing bromine and ethenyl functionalities. This combination of functional groups imparts the compound with unique chemical reactivity and physical properties. Researchers have demonstrated that the bromine substituent enhances the compound's stability under harsh reaction conditions, while the ethenyl group introduces flexibility and reactivity, making it suitable for various synthetic transformations.

Recent advancements in synthetic chemistry have underscored the importance of tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate as a key intermediate in the synthesis of bioactive molecules. For instance, studies published in leading journals such as Nature Chemistry and Journal of Medicinal Chemistry have explored its role in constructing complex heterocyclic frameworks, which are pivotal in drug discovery. The compound's ability to undergo nucleophilic substitutions and cross-coupling reactions has made it an invaluable tool in constructing diverse molecular architectures.

In addition to its synthetic applications, tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate has shown promise in materials science. Recent research has focused on its use as a precursor for high-performance polymers and advanced coatings. Its compatibility with polymerization techniques such as free radical polymerization and step-growth polymerization has led to the development of materials with enhanced mechanical and thermal properties. These findings were highlighted in a study published in Macromolecules, where the compound was utilized to synthesize polyurethanes with improved durability.

The environmental impact of CAS No. 2206682-06-4 has also been a topic of recent research. Studies conducted by environmental chemists have assessed its biodegradability and toxicity profiles. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at environmentally relevant concentrations. These findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, tert-butyl N-(5-bromo-2-ethenylphenyl)carbamate, or CAS No. 2206682-06-4, stands as a testament to the ingenuity of modern chemistry. Its diverse applications, from drug discovery to materials science, coupled with its favorable environmental profile, position it as a key player in contemporary chemical research. As advancements continue to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions across various industries.